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Welcome, Researcher. You are accessing the technical repository for Chromium Boride (Cr-B,
CrB2, Cr2B) coating systems. This guide is designed for material scientists, process engineers,
and pharmaceutical tooling specialists dealing with the failure analysis of hard coatings.

As your Senior Application Scientist, | have structured this guide to move beyond basic
definitions. We will dissect the causality of failure—why your coating peels, pits, or loses mass
at high temperatures—and provide self-validating protocols to fix it.

Module 1: High-Temperature Oxidation Behavior

The "Boric Oxide Volatility" Trap

The primary failure mode for Cr-B coatings above 1000°C is not the lack of oxide formation, but
the evaporation of one of its protective scales.

The Mechanism

Upon heating, CrB2 oxidizes to form Chromium Oxide (Cr203) and Boron Oxide (B203).

e < 1000°C: B20s forms a glassy, viscous sealant that fills pores in the Cr=0s skeleton,
blocking oxygen diffusion. This is the "self-healing"” regime.

e >1000°C: B203 becomes volatile.[1] It evaporates, leaving behind a porous Cr20s skeleton.
Oxygen rushes through these voids, attacking the substrate or causing rapid "breakaway"
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oxidation [1, 2].

Visualization: The Oxidation Pathway

The following diagram illustrates the critical transition from protective sealing to catastrophic
evaporation.
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Figure 1: The divergent oxidation behavior of CrB2 based on the volatility threshold of B20s.

Troubleshooting Guide: Oxidation Failures

Symptom Root Cause Analysis Corrective Action

Doping: Introduce Si or Al. Si

o ) forms SiOz, which reacts with
B20s evaporation is outpacing -
Mass Loss > 1000°C ) B20s to form borosilicate glass
oxide growth. _ _ _
(higher viscosity, lower

volatility) [3].

Interlayering: Apply a ductile

] ) CTE Mismatch. CrB2 (~10 metallic Cr interlayer to absorb
Spallation on Cooling ) )
pm/m-K) vs. Substrate.[2] residual stress during thermal
cycling [4].
Low-temp (600-800°C) Densification: Increase PVD
o disintegration due to volume bias voltage or Thermal Spray
"Pest" Oxidation i ] ] ) )
expansion of oxides at grain velocity to reduce grain
boundaries. boundary volume fraction.

Module 2: Aqueous Corrosion & Pharmaceutical
Tooling

The "Pinhole" & Galvanic Effect

For our audience in Drug Development, Cr-B coatings are often used on tablet compression
tooling to prevent sticking. However, aggressive cleaning agents (alkaline washes) or saline
environments can cause failure.

Crucial Insight: CrBz is chemically inert.[2] If you see rust, it is not the coating corroding; it is
the substrate corroding underneath the coating through microscopic defects (pinholes). This is
galvanic corrosion, where the noble ceramic coating drives the rapid oxidation of the steel
substrate.

Visualization: The Pitting Mechanism
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Figure 2: Galvanic corrosion mechanism driven by coating defects (pinholes).

bleshooting Guide: ¢ . ki

Issue (User Report)

Technical Diagnosis

Solution Protocol

Rust spots after cleaning

Pinhole Corrosion: Cleaning
solution penetrated coating

defects.

Sealing: Use atomic layer
deposition (ALD) sealing or
high-power impulse magnetron
sputtering (HiPIMS) for higher
density [5].

Tablet sticking (Picking)

Surface Energy Mismatch:
Coating roughness is too high,
or chemical affinity to drug

binder.

Polishing: Post-coat polish to
Ra < 0.05 um. CrB: is hard but
can be polished with diamond

paste.

Delamination in Saline

Osmotic Blistering: Soluble

salts trapped at the interface.

Cleaning: Implement stricter
substrate plasma etching in-
vacuo before deposition to

remove surface salts/oxides.

Module 3: Validated Experimental Protocols

Do not rely on generic testing. Use these specific parameters to validate Cr-B performance.

Protocol A: High-Temp Oxidation Kinetics (TGA)

Purpose: Determine the parabolic rate constant (

) and volatilization onset.
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o Sample Prep: Polish coated coupon to mirror finish (remove surface roughness effects).
e Equipment: Thermogravimetric Analyzer (TGA) with sensitivity < 1 pg.
e Cycle:
o Ramp: 10°C/min to Target T (e.g., 800°C, 1000°C, 1200°C).
o Isotherm: Hold for 100 hours (Short tests miss the breakaway transition).
o Atmosphere: Synthetic Air (Flow 50 mL/min).
o Data Analysis: Plot
vs. Time.
o Linear slope = Parabolic protection (

).

o Negative slope = Volatilization dominance.

Protocol B: Potentiodynamic Polarization (Corrosion)

Purpose: Quantify porosity and passivation capability.

Electrolyte: 3.5% wt. NaCl (Standard Marine) or 0.1M HCI (Simulated Gastric/Cleaning).
e Setup: Three-electrode cell (WE: CrB Coated, CE: Platinum, RE: Ag/AgCl).
e OCP: Monitor Open Circuit Potential for 1 hour until stable.

e Scan: -0.5V to +1.5V vs. OCP. Scan rate: 1 mV/s (Slow scan required for ceramics to detect
metastable pitting).

o Pass/Fail Criteria:

o should shift positive relative to substrate.
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o should be <

Alcm? for a "dense" coating.

Frequently Asked Questions (FAQ)

Q: Why choose CrBz over TiN for pharmaceutical tooling? A: CrB: offers superior chemical
inertness against sticking. TiN can chemically interact with certain amines in drug formulations.
CrBz's ceramic nature reduces this adhesive wear (galling) risk.

Q: My coating looks intact but the substrate is corroding. Why? A: You have "through-thickness
porosity." Even if the coating is hard, if it has 1% porosity, the electrolyte creates a galvanic cell.
The large surface area of the CrB2 (Cathode) drives intense corrosion at the tiny pinhole
(Anode). You must optimize the deposition density (e.g., increase bias voltage during
sputtering).

Q: Can | use CrB coatings above 1200°C? A: Only if modified. Pure CrB: fails due to B20s loss.
You must use a Cr-B-Si or Cr-B-Si-Al composite. The Silicon forms a borosilicate glass that
remains stable up to ~1300°C [3].

References

e Nguyen, T. et al. "High-temperature oxidation behavior of transition metal borides." Corrosion
Science, vol. 112, 2016.

e Glaser, FW. "Oxidation of Borides." Journal of Applied Physics, vol. 1000, 2024.

e Wang, Y. et al. "Effect of Si addition on the oxidation resistance of CrB2 coatings." Surface
and Coatings Technology, 2023.[3]

e ASTM G1-03. "Standard Practice for Preparing, Cleaning, and Evaluating Corrosion Test
Specimens.” ASTM International.

e Anders, A. "Cathodic Arcs: From Fractal Spots to Energetic Condensation.” (Reference for
HiIPIMS density improvements).

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pdfs.semanticscholar.org/7c1c/1d463b1ecb27c0293efa8e5c3dd8105a3305.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Cr-B Coating Reliability Center: Technical Support &
Troubleshooting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582532#oxidation-and-corrosion-behavior-of-
chromium-boride-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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